6-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile

• IUPAC Name: 6-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C18H20FN5O/c1-12-17(19)18(22-13(2)21-12)25-11-14-6-8-24(9-7-14)16-5-3-4-15(10-20)23-16/h3-5,14H,6-9,11H2,1-2H3
• InChI Key: RHKGLBIAFGRLBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=CC=CC(=N3)C#N)F
• Molecular Formula: C18H20FN5O
• Molecular Weight: 341.4 g/mol
• CAS No.: 2640877-54-7

Description

The compound 6-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile features a pyridine core substituted at position 6 with a piperidin-1-yl group. The piperidine ring is further modified at its 4-position with a methyleneoxy linker to a 5-fluoro-2,6-dimethylpyrimidine moiety, while the pyridine ring bears a carbonitrile group at position 2.

Biological Activity

6-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile is a complex organic compound with potential pharmaceutical applications. This article explores its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{24}FN_{5}O$ with a molecular weight of approximately 345.4 g/mol. The structure consists of a pyridine ring, a piperidine moiety, and a pyrimidine derivative, which contribute to its biological properties.

Property	Value
Molecular Formula	C₁₈H₂₄FN₅O
Molecular Weight	345.4 g/mol
CAS Number	2640972-83-2

Biological Activity Overview

The biological activity of this compound is primarily associated with its interaction with various biological targets, including enzymes and receptors involved in cellular signaling pathways. Notably, compounds with similar structures have demonstrated significant antimicrobial , antiviral , and anticancer activities.

Antimicrobial Activity

Research indicates that compounds similar to 6-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile exhibit potent antimicrobial properties. For instance, quinoxaline derivatives have shown effectiveness against both Gram-positive and Gram-negative bacteria, suggesting that this compound may also possess similar capabilities.

Anticancer Activity

Studies on related pyrimidine derivatives have revealed their potential as anticancer agents. For example, certain derivatives have demonstrated inhibition of cell proliferation in various cancer cell lines with IC50 values in the nanomolar range . The mechanism often involves interference with nucleic acid synthesis or modulation of signaling pathways critical for cell survival.

The mechanisms through which this compound exerts its biological effects are still under investigation but may include:

• Enzyme Inhibition : Compounds like this can inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation : Interaction with specific receptors can alter cellular responses.
• Nucleic Acid Interaction : Similar compounds have been shown to bind to DNA or RNA, affecting replication and transcription processes.

Case Study 1: Anticancer Efficacy

A study evaluated the efficacy of a series of fluorinated pyrimidine derivatives against L1210 mouse leukemia cells. The results indicated that these compounds inhibited cell proliferation significantly, emphasizing the potential of fluorinated structures in cancer therapy .

Case Study 2: Antimicrobial Properties

In another study focusing on quinoxaline derivatives, researchers found that certain compounds exhibited strong antibacterial activity against MRSA strains. The Minimum Inhibitory Concentration (MIC) values were notably low compared to standard antibiotics, suggesting that modifications such as those found in our compound could enhance antibacterial potency .

Future Directions

Further research is required to fully understand the biological activity of 6-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile. Key areas for exploration include:

• In Vivo Studies : To assess the pharmacokinetics and toxicity profiles.
• Structural Modifications : To optimize activity and selectivity against specific targets.
• Mechanistic Studies : To elucidate the precise pathways through which this compound exerts its effects.

Comparison with Similar Compounds

Positional Isomerism: 5-Substituted Pyridine Derivative

A closely related compound, 5-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile , differs only in the substitution position of the piperidine-pyrimidine moiety (position 5 vs. 6 on the pyridine core) . This positional isomerism may influence molecular geometry, steric interactions, and binding affinity in biological targets. For example, the 6-substituted derivative may exhibit better alignment with hydrophobic pockets in enzymes due to spatial orientation.

Pyrazolo-Pyrimidine Carbonitrile Derivatives

5-Butylamino-6-(4-fluorophenyl)-7-oxo-1-p-tolyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidine-3-carbonitrile () shares a carbonitrile group but replaces the pyridine core with a pyrazolo-pyrimidine scaffold. Additionally, the 4-fluorophenyl substituent may confer distinct electronic effects compared to the methyleneoxy-pyrimidine group .

Dihydropyrimidine Carbonitrile Analogues

6-(4-Methoxyphenyl)-2-(4-methylpiperidin-1-yl)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile () features a dihydropyrimidine core with a 4-methylpiperidinyl group and a methoxyphenyl substituent. The saturated dihydropyrimidine ring likely increases polarity and reduces lipophilicity compared to the fully aromatic pyridine-pyrimidine system. The absence of a fluoro substituent may also alter metabolic stability .

Pyridazine and Piperidine-Based Derivatives

Compounds such as 6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxylic acid () and 6-(5-chloropyridin-2-yl)-5-(4-methylpiperazine-1-yl)carbonyloxy-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazine () highlight structural diversity in heterocycle selection. These derivatives replace pyridine with pyridazine or pyrrolo-pyrazine cores, which may influence π-π stacking interactions and hydrogen-bonding capabilities. The inclusion of a 4-methylpiperazine group in could enhance solubility but increase molecular weight .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Potential Implications	Reference
6-(4-{[(5-Fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile	Pyridine	6-Piperidinyl-2-carbonitrile; 4-(5-fluoro-2,6-dimethylpyrimidinyl)oxy-methyl	Optimal geometry for target binding
5-(4-{[(5-Fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile	Pyridine	5-Piperidinyl-2-carbonitrile (positional isomer)	Altered steric and electronic interactions
5-Butylamino-6-(4-fluorophenyl)-7-oxo-1-p-tolyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidine-3-carbonitrile	Pyrazolo-pyrimidine	Dihydro-pyrimidine; 4-fluorophenyl; butylamino	Enhanced solubility; reduced aromaticity
6-(4-Methoxyphenyl)-2-(4-methylpiperidin-1-yl)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile	Dihydropyrimidine	4-Methoxyphenyl; 4-methylpiperidinyl	Increased polarity; lower logP
6-(5-Chloropyridin-2-yl)-5-(4-methylpiperazine-1-yl)carbonyloxy-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazine	Pyrrolo-pyrazine	Chloropyridinyl; 4-methylpiperazinyl-carbonyloxy	Higher molecular weight; improved solubility

Key Observations

Positional Isomerism : Substitution on pyridine (position 5 vs. 6) can significantly alter molecular interactions, as seen in .

Heterocycle Core : Pyridine-pyrimidine systems (target compound) offer rigidity and aromaticity, whereas dihydro- or fused heterocycles () may improve solubility at the cost of metabolic stability .

Functional Groups : Fluorine and carbonitrile groups are conserved in some analogues (), suggesting their importance in electronic modulation or hydrogen bonding .